
Spectroscopic Data of (R)-3-Methylmorpholine:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-3-Methylmorpholine

Cat. No.: B152330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for (R)-3-
Methylmorpholine, a key chiral intermediate in organic synthesis and drug development. The

following sections present nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data, along with generalized experimental protocols for their acquisition.

Molecular Structure
(R)-3-Methylmorpholine is a heterocyclic compound with the molecular formula C₅H₁₁NO.

The morpholine ring adopts a chair conformation, with the methyl group at the 3-position in an

equatorial or axial orientation. The structure and atom numbering scheme, crucial for the

interpretation of NMR data, are depicted below.
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Molecular Structure of 3-Methylmorpholine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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